Cas no 1225065-46-2 (Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate
• CAS No: 1225065-46-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD12403464
• CID: 5079295
• Update Time: 2025-10-31

Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate

• MDL： MFCD12403464
• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)11-6-7-12(14-10-11)15-8-4-3-5-9-15/h6-7,10H,2-5,8-9H2,1H3
• InChI Key： RPVQROCFAUZJSO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate

Exploring Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate (CAS 1225065-46-2): A Versatile Compound in Modern Chemistry

In the realm of synthetic chemistry, Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate (CAS 1225065-46-2) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This ester derivative, featuring a piperidine-substituted pyridine core, is widely utilized in pharmaceutical research, material science, and agrochemical development. Its molecular framework combines the rigidity of a pyridine ring with the flexibility of a piperidine moiety, making it a valuable intermediate for designing bioactive molecules.

The growing demand for heterocyclic compounds in drug discovery has propelled research into Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in central nervous system (CNS) targets. Researchers are also exploring its potential as a precursor for fluorescence probes, leveraging the pyridine-carboxylate system's photophysical properties. With the rise of AI-driven molecular design, this compound has gained attention in virtual screening libraries due to its balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, CAS 1225065-46-2 exemplifies modern trends in green chemistry. Recent publications describe efficient catalytic methods for its preparation, minimizing hazardous byproducts—a response to the pharmaceutical industry's push toward sustainable synthesis. The compound's stability under physiological conditions also makes it attractive for prodrug development, addressing challenges in drug bioavailability. Analytical chemists frequently employ advanced techniques like LC-MS and NMR spectroscopy to characterize its purity, reflecting the compound's importance in quality control workflows.

The structural versatility of Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate has sparked innovation in medicinal chemistry. Its hydrogen bond acceptor/donor profile enables interactions with biological targets ranging from kinases to GPCRs. In material science, researchers are investigating its incorporation into metal-organic frameworks (MOFs) for gas storage applications. The compound's electron-deficient pyridine ring also shows promise in organic electronics, particularly as a building block for charge-transport materials in OLED devices.

As the scientific community prioritizes fragment-based drug discovery, CAS 1225065-46-2 serves as an ideal molecular scaffold. Its moderate size (MW: 234.3 g/mol) and rotatable bond count (4) comply with lead-like property guidelines. Computational studies reveal favorable ADMET predictions for derivatives, explaining their prevalence in preclinical pipelines. The compound's logP (~2.1) and topological polar surface area (45 Ų) further enhance its druglikeness, meeting criteria for both blood-brain barrier penetration and oral bioavailability.

Industrial applications of Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate extend to crop protection formulations. Its piperidine-pyridine hybrid structure mimics natural alkaloids, offering eco-friendly alternatives to traditional pesticides. Recent patents describe synergistic effects when combined with biopesticides, aligning with global trends toward sustainable agriculture. The compound's stability under UV exposure—a common challenge for agrochemicals—makes it particularly valuable for field applications.

Quality assurance protocols for CAS 1225065-46-2 emphasize rigorous chromatographic purity standards (typically >98%). Advanced HPLC methods with UV/Vis detection at 254 nm are commonly employed, reflecting the compound's strong absorbance in this region. Thermal analysis via DSC confirms its crystalline nature, with a melting point range of 92-94°C—critical data for formulation scientists. The growing availability of high-purity reference standards facilitates method validation across laboratories worldwide.

Future research directions for Ethyl 6-(piperidin-1-yl)pyridine-3-carboxylate include exploration in click chemistry applications. Its ester group serves as a handle for bioconjugation, while the piperidine nitrogen enables salt formation to improve solubility. With increasing interest in covalent inhibitors, derivatives bearing electrophilic warheads at the pyridine 4-position show particular promise. These developments position CAS 1225065-46-2 as a cornerstone in next-generation therapeutic design.